Cas no 88584-92-3 (Benzoic acid, 4-(4H-cyclopenta[c]cinnolin-4-yl)-, methyl ester)

• Product Name: Benzoic acid, 4-(4H-cyclopenta[c]cinnolin-4-yl)-, methyl ester
• CAS No: 88584-92-3
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 627718
• PubChem ID: 71318876
• Update Time: 2025-04-19

Benzoic acid, 4-(4H-cyclopenta[c]cinnolin-4-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4H-cyclopenta[c]cinnolin-4-yl)-, methyl ester
• methyl 4-cyclopenta[c]cinnolin-4-ylbenzoate
• Methyl 4-(4H-cyclopenta[c]cinnolin-4-yl)benzoate
• DTXSID00748935
• 88584-92-3

• Inchi： 1S/C19H14N2O2/c1-23-19(22)13-9-11-14(12-10-13)21-18-8-4-6-16(18)15-5-2-3-7-17(15)20-21/h2-12H,1H3
• InChI Key： BRTKRHCLPAYHGL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N1C2=CC=CC2=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 302.105527694g/mol
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.1Ų